Cas no 95633-01-5 (2H-1-Benzopyran-2-one, 7-ethoxy-3-hydroxy-)

• Product Name: 2H-1-Benzopyran-2-one, 7-ethoxy-3-hydroxy-
• CAS No: 95633-01-5
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 734936
• PubChem ID: 53954248
• Update Time: 2024-03-01

2H-1-Benzopyran-2-one, 7-ethoxy-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-ethoxy-3-hydroxy-
• 7-ethoxy-3-hydroxychromen-2-one
• 3-hydroxy-7-ethoxycoumarine
• 7-Ethoxy-3-hydroxy-2H-1-benzopyran-2-one

• Inchi： 1S/C11H10O4/c1-2-14-8-4-3-7-5-9(12)11(13)15-10(7)6-8/h3-6,12H,2H2,1H3
• InChI Key： JGODMDQMIHNTOG-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC(=CC1=2)OCC)O)=O

Computed Properties

• Exact Mass: 206.05790880g/mol
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins